Cas no 71649-83-7 (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-ol)

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-ol structure
71649-83-7 structure
Product Name:2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-ol
CAS No:71649-83-7
MF:C11H14O2
MW:178.227663516998
MDL:MFCD09882013
CID:1073186
PubChem ID:3490799
Update Time:2025-04-20

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethylchroman-4-ol
    • (+/-)-3,3-dimethyl-1,2-butanediol
    • (+/-)-3,3-dimethylbutane-1,2-diol
    • 1-tert-Butyl-1,2-ethanediol
    • 2,2-dimethyl-3,4-dihydro-2H-1-be
    • 2,2-dimethyl-3,4-dihydro-2H-chromen-4-ol
    • 2,2-Dimethyl-4-hydroxy-chroman
    • 2,2-dimethyl-chroman-4-ol
    • 3,3-Dimethyl-1,2-butanediol, GC
    • 3,3-DIMETHYL-1,2-BUTANEDIOL, TECH.
    • 3,3-DIMETHYL-1,2-BUTANEDIOL: TECH.
    • 3,3-dimethylbutane-1,2-diol
    • 3,3-methyl-1,2-butanediol
    • 3,4-dihydro-2,2-dimethyl-2H-1-benzopyran-4-ol
    • MFCD09882013
    • AMY1803
    • 2,2-dimethyl-4-hydroxychroman
    • EN300-198377
    • Z1198236295
    • F30277
    • FT-0725345
    • F2147-8337
    • CS-W000560
    • EU-0063367
    • SCHEMBL3580439
    • 71649-83-7
    • HMS1646C06
    • 2,2-dimethyl-3,4-dihydrochromen-4-ol
    • AKOS006313316
    • 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-ol
    • BB 0263227
    • DA-03333
    • 2H-1-Benzopyran-4-ol, 3,4-dihydro-2,2-dimethyl-
    • ALBB-021437
    • MDL: MFCD09882013
    • Inchi: 1S/C11H14O2/c1-11(2)7-9(12)8-5-3-4-6-10(8)13-11/h3-6,9,12H,7H2,1-2H3
    • InChI Key: COJJXYXOKBNPCL-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(CC1(C)C)O

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-ol Pricemore >>

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